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Compound of Interest

Compound Name: Linuron-d6

Cat. No.: B588714 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling isotopically labeled compounds like Linuron-d6. This

document provides a comprehensive guide to the necessary personal protective equipment

(PPE), operational procedures, and disposal plans to minimize risk and ensure safe laboratory

practices.

Linuron-d6, a deuterated form of the herbicide Linuron, presents several health hazards. It is

harmful if swallowed, causes serious eye irritation, is suspected of causing cancer, and may

damage fertility or the unborn child[1]. Therefore, strict adherence to safety protocols is

essential.

Physical and Chemical Properties
A summary of the key quantitative data for Linuron-d6 is provided in the table below for easy

reference.
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Property Value

Molecular Weight 255.13 g/mol

Physical State Solid

Color White to off-white

Melting Point 93 - 94 °C (199 - 201 °F)

Water Solubility 75 mg/L

Partition Coefficient (octanol/water) log Pow: 3.2

Source: C/D/N Isotopes Inc.[1]

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment to be used when

handling Linuron-d6. It is crucial to inspect all PPE for integrity before each use.
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Body Part Recommended Protection Specifications

Hands Chemical-resistant gloves

Unlined nitrile, neoprene, or

butyl rubber gloves are

suitable choices. Ensure

gloves extend up the

forearm[2][3].

Eyes/Face

Safety glasses with side

shields or goggles and a face

shield

Goggles should be worn when

there is a risk of splashing. A

face shield provides an

additional layer of

protection[4].

Body

Long-sleeved shirt and long

pants, or a lab coat. A

chemical-resistant apron

should be worn when mixing or

handling concentrated

solutions

Clothing should be made of a

material that does not readily

absorb chemicals.

Feet Closed-toe shoes

Leather and canvas shoes

should be avoided as they can

absorb and retain chemicals.

Respiratory

Use in a well-ventilated area. A

respirator may be necessary if

dust is generated or if working

outside of a fume hood

Follow institutional guidelines

for respirator use and fit-

testing.

Operational Plan for Safe Handling
A systematic approach to handling Linuron-d6 is critical to minimize exposure. The following

step-by-step guidance outlines the procedures for preparation, handling, and post-handling

clean-up.

Preparation
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Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Linuron-d6.

Designate a Work Area: All handling of Linuron-d6 should be conducted in a designated

area, such as a chemical fume hood, to ensure adequate ventilation.

Assemble all Materials: Gather all necessary equipment, including PPE, weighing materials,

solvents, and waste containers, before handling the compound.

Don PPE: Put on all required personal protective equipment as specified in the table above.

Handling
Weighing: If working with the solid form, carefully weigh the required amount in a fume hood

to avoid inhalation of any dust particles. Use a disposable weighing paper or boat.

Solution Preparation: When preparing solutions, add the solid Linuron-d6 to the solvent

slowly to avoid splashing.

Avoid Contact: At all times, avoid direct contact with the skin, eyes, and clothing.

Minimize Dust: Handle the solid material in a manner that minimizes the generation of dust.

Post-Handling Clean-up
Decontaminate Work Surfaces: Clean the designated work area and any equipment used

with an appropriate solvent and cleaning agent.

Dispose of Waste: Properly dispose of all contaminated materials, including disposable

gloves, weighing papers, and pipette tips, in the designated hazardous waste container.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves

last and wash hands thoroughly with soap and water immediately after.

Wash Hands: Always wash hands thoroughly after handling any chemical, even if gloves

were worn.
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Proper disposal of Linuron-d6 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with Linuron-d6, including unused product,

empty containers, and disposable labware, must be collected in a clearly labeled, sealed,

and appropriate hazardous waste container.

Container Rinsing: For empty containers, it is recommended to triple rinse them with a

suitable solvent. The rinsate should be collected and treated as hazardous waste.

Disposal Method: Do not dispose of Linuron-d6 down the drain or in the regular trash. All

waste must be disposed of through an approved hazardous waste disposal program in

accordance with local, state, and federal regulations. Contact your institution's Environmental

Health and Safety (EHS) department for specific guidance on hazardous waste disposal

procedures.

Spill Management: In case of a spill, use personal protective equipment and avoid dust

formation. Contain the spill using an inert absorbent material and collect it in a suitable

container for disposal. Ensure adequate ventilation.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Linuron-d6 in a

laboratory setting.

Safe Handling Workflow for Linuron-d6

Preparation Handling (in Fume Hood) Post-Handling

Final Disposal

Review SDS Designate Work Area Assemble Materials Don PPE Weigh Compound Prepare Solution Decontaminate Surfaces Dispose of Waste Doff PPE

Collect Hazardous Waste

Wash Hands

Contact EHS
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Linuron-d6, from preparation to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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